Cas no 1157140-44-7 (2-(3-bromophenyl)cyclopropanamine)

• Product Name: 2-(3-bromophenyl)cyclopropanamine
• CAS No: 1157140-44-7
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• CID: 5176776
• Update Time: 2026-03-05

2-(3-bromophenyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)cyclopropan-1-amine
• 2-(3-Bromo-phenyl)-cyclopropylamine
• 2-(3-bromophenyl)cyclopropanamine

• Inchi： 1S/C9H10BrN/c10-7-3-1-2-6(4-7)8-5-9(8)11/h1-4,8-9H,5,11H2
• InChI Key： CFVKOAMEQVZCAM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CC1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• XLogP3: 1.9
• Topological Polar Surface Area: 26

Additional information on 2-(3-bromophenyl)cyclopropanamine

Professional Introduction to 2-(3-bromophenyl)cyclopropanamine (CAS No. 1157140-44-7)

2-(3-bromophenyl)cyclopropanamine, with the chemical identifier CAS No. 1157140-44-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanamine derivatives, which have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a bromine substituent on the phenyl ring and the cyclopropanamine moiety contributes to its distinct chemical reactivity and makes it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of 2-(3-bromophenyl)cyclopropanamine involves a series of well-defined chemical transformations that highlight the importance of precision in organic synthesis. The introduction of the bromine atom at the 3-position of the phenyl ring is a critical step, often achieved through electrophilic aromatic substitution reactions. This step requires careful control of reaction conditions to ensure high selectivity and yield. Subsequent functionalization with the cyclopropanamine group typically involves nucleophilic addition or condensation reactions, depending on the synthetic route chosen. The overall synthetic strategy underscores the compound's complexity and the expertise required to produce it in high purity.

Recent advancements in pharmaceutical research have demonstrated the potential of cyclopropanamine derivatives as modulators of various biological pathways. The structural features of 2-(3-bromophenyl)cyclopropanamine make it a promising candidate for further investigation in drug discovery. Specifically, the bromine substituent on the phenyl ring can serve as a handle for further derivatization, allowing chemists to explore a wide range of pharmacological activities. Additionally, the cyclopropanamine moiety is known for its ability to interact with biological targets in unique ways, potentially leading to novel therapeutic effects.

In vitro studies have begun to uncover the biological profile of 2-(3-bromophenyl)cyclopropanamine, revealing its potential as an intermediate in the development of new drugs. Initial experiments have focused on its interaction with enzymes and receptors relevant to inflammatory and neurological disorders. The compound's ability to modulate these pathways suggests that it may have therapeutic applications in conditions such as pain management and neurodegenerative diseases. Furthermore, its structural similarity to known pharmacophores increases its likelihood of success in clinical trials.

The role of computational chemistry in understanding the properties of 2-(3-bromophenyl)cyclopropanamine cannot be overstated. Molecular modeling techniques have been employed to predict how this compound might behave within biological systems. These simulations provide valuable insights into its binding affinity, metabolic stability, and potential side effects. By leveraging computational tools, researchers can optimize synthetic routes and predict biological outcomes with greater accuracy, thereby accelerating the drug discovery process.

The future prospects for 2-(3-bromophenyl)cyclopropanamine are promising, given its unique structural features and potential biological activities. Ongoing research aims to explore its pharmacological profile in greater detail and to identify new therapeutic applications. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to realize this potential fully. As our understanding of biological mechanisms continues to evolve, compounds like 2-(3-bromophenyl)cyclopropanamine will likely play a crucial role in developing next-generation pharmaceuticals.

The significance of this compound extends beyond its immediate applications in drug discovery; it also serves as a valuable tool for understanding fundamental chemical principles. The synthesis and study of 2-(3-bromophenyl)cyclopropanamine contribute to our broader knowledge of organic chemistry and medicinal science. By investigating such compounds, researchers can gain insights into reaction mechanisms, molecular recognition processes, and drug design strategies that are applicable across multiple disciplines.

In conclusion, 2-(3-bromophenyl)cyclopropanamine (CAS No. 1157140-44-7) represents a fascinating area of research with significant implications for pharmaceutical development. Its unique structural features and potential biological activities make it a compelling subject for further investigation. As research progresses, this compound is likely to reveal new therapeutic possibilities and contribute to our understanding of complex biological systems.